3-(3,4-Dimethoxy-d6-phenyl)propanoic-d4 Acid
3-(3,4-Dimethoxy-d6-phenyl)propanoic-d4 Acid
Brand Name:
Vulcanchem
CAS No.:
1398065-72-9
VCID:
VC0147448
InChI:
InChI=1S/C11H14O4/c1-14-9-5-3-8(4-6-11(12)13)7-10(9)15-2/h3,5,7H,4,6H2,1-2H3,(H,12,13)/i1D3,2D3,4D2,6D2
SMILES:
COC1=C(C=C(C=C1)CCC(=O)O)OC
Molecular Formula:
C11H14O4
Molecular Weight:
220.29
3-(3,4-Dimethoxy-d6-phenyl)propanoic-d4 Acid
CAS No.: 1398065-72-9
Reference Standards
VCID: VC0147448
Molecular Formula: C11H14O4
Molecular Weight: 220.29
CAS No. | 1398065-72-9 |
---|---|
Product Name | 3-(3,4-Dimethoxy-d6-phenyl)propanoic-d4 Acid |
Molecular Formula | C11H14O4 |
Molecular Weight | 220.29 |
IUPAC Name | 3-[3,4-bis(trideuteriomethoxy)phenyl]-2,2,3,3-tetradeuteriopropanoic acid |
Standard InChI | InChI=1S/C11H14O4/c1-14-9-5-3-8(4-6-11(12)13)7-10(9)15-2/h3,5,7H,4,6H2,1-2H3,(H,12,13)/i1D3,2D3,4D2,6D2 |
Standard InChIKey | LHHKQWQTBCTDQM-DBFNBSHFSA-N |
SMILES | COC1=C(C=C(C=C1)CCC(=O)O)OC |
Synonyms | 3,4-Dimethoxybenzenepropionic-d10 Acid; 3-(3,4-Dimethoxyphenyl)propanoic-d10 Acid; 3-(3,4-Dimethoxyphenyl)propionic-d10 Acid; 3,4-Dimethoxydihydrocinnamic-d10 Acid; NSC 76043-d10; β-(3,4-Dimethoxyphenyl)propionic-d10 Acid; |
PubChem Compound | 121487895 |
Last Modified | Nov 11 2021 |
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